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Compound of Interest

Compound Name: TUG-905

Cat. No.: B10770584 Get Quote

For researchers, scientists, and drug development professionals working with TUG-905, a

potent GPR40 agonist, adherence to proper safety and disposal protocols is paramount. This

guide provides essential information to ensure the safe handling and disposal of this research

chemical, supporting a secure laboratory environment.

TUG-905 Chemical and Physical Properties
A summary of the key quantitative data for TUG-905 is presented below, compiled from

available chemical information.

Property Value

CAS Number 1390641-90-3[1]

Molecular Formula C27H30FNO5S[1]

Molecular Weight 499.59 g/mol [2]

Purity >98%[1]

Solubility Soluble in DMSO, not in water[1]

Storage
Short term (days to weeks): 0 - 4°C, Long term

(months to years): -20°C[1]
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Disclaimer: No specific Safety Data Sheet (SDS) for TUG-905 was found in the public domain.

The following disposal procedures are based on general best practices for laboratory chemical

waste. It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department for specific disposal guidelines in accordance with local, state, and federal

regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling TUG-905 for disposal, ensure you are wearing appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

correct disposal.

Solid Waste:

Place any unused or expired TUG-905 powder, along with any contaminated items (e.g.,

weigh boats, contaminated paper towels), into a clearly labeled, sealed container for solid

chemical waste.

The container should be compatible with the chemical and properly labeled with

"Hazardous Waste," the chemical name ("TUG-905"), and any known hazard

classifications.

Liquid Waste (DMSO solution):

TUG-905 is soluble in DMSO.[1] Collect all solutions containing TUG-905 in a designated,

leak-proof, and clearly labeled hazardous waste container for flammable liquids/organic

solvents.

Do not mix with aqueous or other incompatible waste streams.
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The waste container should be labeled with "Hazardous Waste," the names of all

constituents (e.g., "TUG-905 in DMSO"), and their approximate concentrations.

Step 3: Storage of Waste

Store the sealed waste containers in a designated, well-ventilated, and secure waste

accumulation area.

Keep the waste containers closed except when adding waste.

Step 4: Arrange for Disposal

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with all the necessary information about the waste, as indicated on the label.

Experimental Protocols
The referenced materials describe the use of TUG-905 in various experimental contexts, such

as in studies of hypothalamic cell proliferation and energy homeostasis.[2][3] However,

detailed, step-by-step experimental protocols for these studies are not provided in the available

search results. For specific methodologies, it is recommended to consult the primary research

articles citing the use of TUG-905.[4][5]

Visualizing the GPR40 Signaling Pathway
TUG-905 is an agonist of the G protein-coupled receptor 40 (GPR40), also known as Free

Fatty Acid Receptor 1 (FFA1).[2][6] Upon activation, GPR40 is involved in various cellular

responses. The diagram below illustrates a simplified signaling pathway initiated by a GPR40

agonist like TUG-905.
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Caption: Simplified GPR40 signaling pathway activated by TUG-905.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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